(3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine

• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• IUPAC Name: N-(4-nitro-3-propan-2-yloxyphenyl)oxan-4-amine
• InChI: InChI=1S/C14H20N2O4/c1-10(2)20-14-9-12(3-4-13(14)16(17)18)15-11-5-7-19-8-6-11/h3-4,9-11,15H,5-8H2,1-2H3
• InChI Key: WUMBECQTVQQGEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)NC2CCOCC2)[N+](=O)[O-]

Description

(3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 0.75 g of 5-fluoro-1-nitro-2-(propan-2-yloxy)benzene, 0.42 g of 4-aminotetrahydropyran and 0.8 g of potassium carbonate in 6 ml of DMSO is stirred at 50° C. overnight. The mixture is diluted with 100 ml of water and extracted three times with 50 ml of ethyl acetate. The organic phases are combined and then dried over magnesium sulfate and concentrated to dryness under reduced pressure. The residue is purified by chromatography on a 50 g silica column, elution being carried out with a dichloromethane/methanol (95/5 v/v) mixture, so as to obtain 0.69 g of (3-isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine in the form of a yellow foam.